Cas no 2680837-75-4 (3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid)

3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid is a fluorinated organic compound featuring a pentafluoroethyl group and an acetamido substituent on a branched pentanoic acid backbone. Its unique structure imparts high chemical stability and lipophilicity, making it valuable for applications in medicinal chemistry and agrochemical research. The presence of multiple fluorine atoms enhances its metabolic resistance and binding affinity, which is advantageous in the design of bioactive molecules. The compound’s carboxylic acid functionality allows for further derivatization, enabling its use as a versatile intermediate in synthetic organic chemistry. Its well-defined stereochemistry also supports studies in enantioselective synthesis.
3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid structure
2680837-75-4 structure
Product Name:3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid
CAS No:2680837-75-4
MF:C8H10F5NO3
MW:263.161920070648
CID:5651555
PubChem ID:165936479
Update Time:2025-05-20

3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid
    • EN300-28281293
    • 2680837-75-4
    • 3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid
    • Inchi: 1S/C8H10F5NO3/c1-4(15)14-6(2,3-5(16)17)7(9,10)8(11,12)13/h3H2,1-2H3,(H,14,15)(H,16,17)
    • InChI Key: IKCHYSRXXHBIRS-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(C)(CC(=O)O)NC(C)=O)F

Computed Properties

  • Exact Mass: 263.05808399g/mol
  • Monoisotopic Mass: 263.05808399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.4Ų

3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid Pricemore >>

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3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid Related Literature

Additional information on 3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid

3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid (CAS 2680837-75-4): A Comprehensive Overview

The compound 3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid (CAS No. 2680837-75-4) is a highly fluorinated organic compound with a unique structural configuration. This compound belongs to the class of fluorinated carboxylic acids, which have gained significant attention in recent years due to their versatile applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, including enhanced stability and bioavailability.

Structural Analysis and Synthesis

The molecular structure of 3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid is characterized by a pentanoic acid backbone with a fluorinated substituent at the 4-position and an acetamido group at the 3-position. The fluorination pattern (four fluorine atoms at the 4-position and one at the 5-position) imparts unique electronic and steric effects to the molecule. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis pathways for such compounds.

Applications in Pharmaceutical Research

One of the most promising applications of CAS 2680837-75-4 lies in the field of drug discovery. The presence of multiple fluorine atoms enhances the lipophilicity of the molecule without significantly increasing its molecular weight. This property makes it an attractive candidate for designing bioavailable drugs targeting various therapeutic areas such as cancer and infectious diseases. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in cellular signaling pathways.

Role in Agrochemical Development

In addition to its pharmaceutical applications, 3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid has shown potential in agrochemical research. Its fluorinated structure confers resistance to enzymatic degradation in soil and plant systems. This makes it a valuable component in developing next-generation pesticides and herbicides with improved efficacy and reduced environmental impact.

Environmental Impact and Safety Considerations

While CAS 2680837-75-4 offers significant advantages in various applications, its environmental impact remains a critical consideration. Fluorinated compounds are known to persist in ecosystems due to their high stability. Recent research has focused on assessing the biodegradation pathways of this compound under different environmental conditions. Preliminary findings suggest that it undergoes slow degradation under aerobic conditions but remains stable under anaerobic environments.

Future Directions and Research Opportunities

The continued exploration of 3-Acetamido-4,4,5,5,5-pentafluoro-3-methylpentanoic acid's properties presents numerous opportunities for innovation across multiple disciplines. Future research could focus on optimizing its synthesis for large-scale production while minimizing environmental footprints. Additionally, investigations into its interactions with biological systems could pave the way for novel therapeutic interventions.

In conclusion, CAS 2680837-75-4, or 3-Acetamido-4

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